Cas no 436151-35-8 (3-(4-trifluoromethoxy-phenoxy)-phenylamine)

3-(4-trifluoromethoxy-phenoxy)-phenylamine structure
436151-35-8 structure
Product Name:3-(4-trifluoromethoxy-phenoxy)-phenylamine
CAS No:436151-35-8
MF:C13H10F3NO2
MW:269.219213962555
CID:830823
Update Time:2026-04-29

3-(4-trifluoromethoxy-phenoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-trifluoromethoxy-phenoxy)-phenylamine
    • 3-[4-(Trifluoromethoxy)phenoxy]aniline
    • Inchi: InChI=1S/C13H10F3NO2/c14-13(15,16)19-11-6-4-10(5-7-11)18-12-3-1-2-9(17)8-12/h1-8H,17H2
    • InChI Key: QCOLYBVFYAUYMM-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)OC(F)(F)F)N

Computed Properties

  • Exact Mass: 269.0664
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4

Experimental Properties

  • PSA: 44.48
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